Cas no 13728-56-8 (3-Phenanthrenebutanoic Acid)

3-Phenanthrenebutanoic Acid is a polycyclic aromatic hydrocarbon derivative characterized by a phenanthrene core linked to a butanoic acid side chain. This compound is of interest in organic synthesis and materials science due to its rigid aromatic structure and functional carboxyl group, which facilitate further chemical modifications. Its extended conjugated system may also impart unique photophysical properties, making it a candidate for applications in optoelectronic materials or fluorescent probes. The acid group enhances solubility in polar solvents, improving handling in laboratory settings. Researchers value this compound for its potential as a building block in the development of advanced organic materials and as a model substrate in mechanistic studies.
3-Phenanthrenebutanoic Acid structure
3-Phenanthrenebutanoic Acid structure
Product Name:3-Phenanthrenebutanoic Acid
CAS No:13728-56-8
MF:C18H16O2
MW:264.318445205688
CID:206725
PubChem ID:96904
Update Time:2025-06-07

3-Phenanthrenebutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Phenanthrenebutanoicacid
    • 4-(3-phenanthryl)butanoic acid
    • 4-(phenanthren-3-yl)butanoic acid
    • NSC92828
    • BDBM22591
    • NCIStruc2_000478
    • NSC-92828
    • HIV-1 Nef-IN-1
    • NCI92828
    • CS-0158824
    • NCIStruc1_000729
    • NCGC00013968
    • AKOS030255062
    • CCG-36314
    • EX-A5035
    • 3-Phenanthrenebutanoic acid
    • CHEMBL259325
    • BS-47051
    • 13728-56-8
    • 4-phenanthren-3-ylbutanoic acid
    • DTXSID10160129
    • Compound D11
    • starbld0029171
    • NCI60_042059
    • E85734
    • NCGC00097077-01
    • HY-138562
    • NCGC00013968-02
    • NSC 92828
    • 3-Phenanthrenebutyric acid
    • DA-54023
    • NSC-92828?
    • DTXCID8082620
    • 3-Phenanthrenebutanoic Acid
    • Inchi: 1S/C18H16O2/c19-18(20)7-3-4-13-8-9-15-11-10-14-5-1-2-6-16(14)17(15)12-13/h1-2,5-6,8-12H,3-4,7H2,(H,19,20)
    • InChI Key: NYIVWTWKIQOBKO-UHFFFAOYSA-N
    • SMILES: OC(CCCC1C=CC2C=CC3C=CC=CC=3C=2C=1)=O

Computed Properties

  • Exact Mass: 264.115029749g/mol
  • Monoisotopic Mass: 264.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 37.3Ų

3-Phenanthrenebutanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P295050-25mg
3-Phenanthrenebutanoic Acid
13728-56-8
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$333.00 2023-05-17
TRC
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$1235.00 2023-05-17
TRC
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DC Chemicals
DC44722-250 mg
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$1350.0 2022-02-28
DC Chemicals
DC44722-100 mg
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13728-56-8 >98%
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$750.0 2022-02-28
DC Chemicals
DC44722-1 g
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$2450.0 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T9039-1 mg
HIV-1 Nef-IN-1
13728-56-8 99.62%
1mg
¥1300.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T9039-5 mg
HIV-1 Nef-IN-1
13728-56-8 99.62%
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¥2927.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T9039-10 mg
HIV-1 Nef-IN-1
13728-56-8 99.62%
10mg
¥4397.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T9039-25 mg
HIV-1 Nef-IN-1
13728-56-8 99.62%
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¥7917.00 2022-04-26
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